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Compound of Interest

Compound Name: ML094

Cat. No.: B1663232

Essential Safety and Handling Guide for ML094

Disclaimer: This document provides guidance on the personal protective equipment (PPE) and
handling procedures for ML094 based on general laboratory safety principles for potent
enzyme inhibitors. As a specific Safety Data Sheet (SDS) for ML094 (CAS No. 844459-93-4) is
not publicly available, a comprehensive, site-specific risk assessment must be conducted by
qualified personnel before handling this compound. The information below is intended to
supplement, not replace, institutional safety protocols and professional judgment.

Immediate Safety and Hazard Assessment

MLO094 is identified as a potent and selective inhibitor of human 15-lipoxygenase-1. While
specific toxicity data is unavailable, its biological potency necessitates cautious handling to
prevent accidental exposure. The synthesis of related compounds involves reagents that are
known to be hazardous, suggesting that ML094 should be treated as a potentially hazardous
substance.

Assumed Potential Hazards:
o Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.
e Irritation: Potential for skin and eye irritation.

o Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1663232?utm_src=pdf-interest
https://www.benchchem.com/product/b1663232?utm_src=pdf-body
https://www.benchchem.com/product/b1663232?utm_src=pdf-body
https://www.benchchem.com/product/b1663232?utm_src=pdf-body
https://www.benchchem.com/product/b1663232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

e Unknown Long-term Effects: As a research chemical, the chronic toxicological properties

have not been fully investigated.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is recommended to minimize all potential routes of exposure.
The following table summarizes the required PPE for handling ML094.
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. _ . Specifications and Best
Protection Type Required Equipment .
Practices

Wear two pairs of nitrile
gloves. The outer glove should
be removed and disposed of
as hazardous waste

Hand Protection Double Nitrile Gloves immediately after handling the
compound. The inner glove
should be removed upon
leaving the designated work

area.

Chemical splash goggles that
provide a complete seal
around the eyes are

) Safety Goggles and Face mandatory. A face shield

Eye/Face Protection )
Shield should be worn over the

goggles when there is a risk of
splashes or aerosol

generation.

A clean, buttoned laboratory
coat is the minimum
requirement. For procedures
] Laboratory Coat and ] ] ]
Body Protection ) with a higher risk of
Disposable Gown o )

contamination, a disposable,
fluid-resistant gown should be

worn over the lab coat.

Respiratory Protection NIOSH-approved Respirator A NIOSH-approved N95 or
higher-rated respirator is
required when handling the
solid form of ML0O94 to prevent
inhalation of airborne particles.
For solutions, a respirator with
an organic vapor cartridge may
be necessary, depending on

the solvent and the specifics of
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the procedure. A full-face
respirator provides both

respiratory and eye protection.

Sturdy, closed-toe shoes that
) cover the entire foot are
Foot Protection Closed-toe Shoes o
required in the laboratory at all

times.

Experimental Protocols: Handling and Operational
Plan

3.1. Designated Work Area:

 All work with ML094, both in solid and solution form, must be conducted in a designated
area within a certified chemical fume hood.

e The work area should be clearly labeled with a "Potent Compound Handling Area" sign.
» Access to this area should be restricted to trained personnel.

3.2. Weighing and Aliquoting:

Perform all weighing and aliquoting of solid ML094 within a chemical fume hood or a powder
containment hood.

Use anti-static weighing paper or a tared container to minimize the dispersal of powder.

Handle all equipment that comes into contact with ML094 (spatulas, weigh boats, etc.) with
care to avoid contamination of surrounding surfaces.

Clean all equipment thoroughly after use, collecting all residues for disposal as hazardous
waste.

3.3. Solution Preparation:

o Prepare solutions of ML094 in a chemical fume hood.
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e Add the solvent to the solid ML094 slowly to avoid splashing.

o Ensure the container is securely capped and clearly labeled with the compound name,
concentration, solvent, and date of preparation.

3.4. Spill Response:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.
« |solate: Restrict access to the spill area.
o Protect: Wear appropriate PPE, including a respirator, before attempting to clean the spill.

» Contain: For solid spills, gently cover with a damp paper towel to avoid raising dust. For
liquid spills, use an appropriate absorbent material.

o Clean: Carefully collect all contaminated materials into a labeled, sealed container for
hazardous waste disposal.

» Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
All cleaning materials must be disposed of as hazardous waste.

Disposal Plan

All waste contaminated with ML094 must be treated as hazardous chemical waste.
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Waste Type

Disposal Procedure

Solid Waste

Collect all solid ML094, contaminated
consumables (gloves, weigh paper, paper
towels), and empty containers in a clearly

labeled, sealed hazardous waste container.

Liquid Waste

Collect all solutions containing ML094 and any
solvents used for cleaning in a separate, clearly
labeled, and sealed hazardous waste container.
Do not mix with other waste streams unless

compatibility has been confirmed.

Sharps Waste

Any sharps (needles, razor blades)
contaminated with ML094 must be disposed of
in a designated sharps container for hazardous

chemical waste.

Visualized Workflows

The following diagrams illustrate the key decision-making and procedural workflows for

handling ML094 safely.
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Figure 1: PPE Selection Workflow for ML094 Handling
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Figure 2: Disposal Plan for ML094 Waste
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« To cite this document: BenchChem. [Personal protective equipment for handling ML094].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663232#personal-protective-equipment-for-
handling-mI094]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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